Cas no 153334-58-8 (6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile)

• Product Name: 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• CAS No: 153334-58-8
• MF: C₁₉H₁₅N₅O
• MW: 329.355303049088
• CID: 3067521
• PubChem ID: 2814558
• Update Time: 2025-07-02

6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>6-amino-3-methyl-1-phenyl-4-(3-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole- 5-carbonitrile
• 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• CCG-16493
• F1443-6021
• AB00075823-01
• AKOS000487477
• SR-01000431365
• SR-01000431365-1
• 6-amino-3-methyl-1-phenyl-4-pyridin-3-yl-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
• SR-01000431365-2
• 153334-58-8
• STK059650
• AKOS016348647
• Cambridge id 5224732
• 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Inchi： 1S/C19H15N5O/c1-12-16-17(13-6-5-9-22-11-13)15(10-20)18(21)25-19(16)24(23-12)14-7-3-2-4-8-14/h2-9,11,17H,21H2,1H3
• InChI Key： RRUXMTZKNWIJSQ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=NC=CC=2)C2C(C)=NN(C3C=CC=CC=3)C1=2)N

Computed Properties

• Exact Mass: 329.12766012Da
• Monoisotopic Mass: 329.12766012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.8Ų

Additional information on 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile

Recent Advances in the Study of 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS: 153334-58-8)

In recent years, the compound 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS: 153334-58-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrano[2,3-c]pyrazole core, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The unique structural features of this molecule, such as the presence of amino, cyano, and pyridinyl groups, contribute to its diverse biological activities and make it a valuable scaffold for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The researchers employed molecular docking and kinetic assays to reveal that the compound binds to the ATP-binding site of CDK2, thereby inhibiting its activity and inducing cell cycle arrest in cancer cells. These findings suggest that this molecule could serve as a lead compound for the development of novel anticancer agents.

Another area of interest is the compound's anti-inflammatory properties. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, highlighting its potential as a therapeutic agent for inflammatory diseases.

In addition to its pharmacological activities, recent research has also explored the synthetic routes and structural modifications of 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile. A 2023 article in *Tetrahedron Letters* described an efficient one-pot synthesis of this compound using a multicomponent reaction involving 3-methyl-1-phenyl-1H-pyrazol-5-amine, pyridine-3-carbaldehyde, and malononitrile. The optimized reaction conditions yielded the target compound with high purity and good yield, paving the way for large-scale production and further pharmacological evaluation.

Despite these advancements, challenges remain in the development of 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile as a therapeutic agent. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Future research directions may include the design of derivatives with improved pharmacokinetic properties and the evaluation of their efficacy in preclinical models of disease.

In conclusion, 6-amino-3-methyl-1-phenyl-4-(pyridin-3-yl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS: 153334-58-8) represents a promising candidate for drug development, with demonstrated activities in cancer and inflammation. Continued research into its mechanisms of action, synthetic accessibility, and therapeutic potential will be crucial for translating these findings into clinical applications.